4-Bromo-5-fluoro-N-methyl-2-nitroaniline: A Technical Whitepaper on Synthesis, Properties, and Kinase Inhibitor Applications
4-Bromo-5-fluoro-N-methyl-2-nitroaniline: A Technical Whitepaper on Synthesis, Properties, and Kinase Inhibitor Applications
Executive Summary & Strategic Rationale
In the landscape of modern drug discovery, the design of highly selective receptor tyrosine kinase (RTK) inhibitors relies heavily on orthogonally functionalized building blocks. 4-Bromo-5-fluoro-N-methyl-2-nitroaniline (CAS: 1078136-90-9) has emerged as a critical intermediate in the synthesis of targeted therapeutics, particularly c-KIT inhibitors[1]. This whitepaper provides an in-depth analysis of its physicochemical profile, structural utility, and a self-validating synthetic methodology designed for high regioselectivity and chemoselective downstream processing.
Physicochemical Profiling
Understanding the baseline quantitative parameters of this scaffold is essential for predicting its behavior in both synthetic workflows and biological environments. The table below summarizes its core physicochemical data[2].
| Parameter | Value |
| Chemical Name | 4-Bromo-5-fluoro-N-methyl-2-nitroaniline |
| CAS Registry Number | 1078136-90-9 |
| Molecular Formula | C7H6BrFN2O2 |
| Molecular Weight | 249.039 g/mol |
| InChIKey | XRVFJNXPRVEOHR-UHFFFAOYSA-N |
| SMILES | CNc1cc(F)c(Br)cc1[O-] |
Structural Utility & Reactivity Logic
The true value of 4-bromo-5-fluoro-N-methyl-2-nitroaniline lies in its tetrasubstituted aromatic ring, which offers four distinct vectors for chemical manipulation. As an Application Scientist, I approach this molecule not just as a static structure, but as a programmable pharmacophore matrix.
-
2-Nitro Group: Serves as a strong electron-withdrawing group (EWG) that activates the ring for initial nucleophilic aromatic substitution (SNAr). Post-synthesis, it can be reduced to a primary amine, setting the stage for benzimidazole or quinoxaline cyclizations[1].
-
4-Bromo Group: Provides a highly reliable handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations) to extend the molecular scaffold.
-
5-Fluoro Group: Modulates the lipophilicity (LogP) of the final drug candidate, enhances metabolic stability, and can act as a hydrogen-bond acceptor in the kinase hinge region.
-
N-Methyl Group: Locks the conformation of the amine, preventing unwanted secondary reactions that a primary aniline might undergo during aggressive downstream coupling.
Functional group logic of 4-bromo-5-fluoro-N-methyl-2-nitroaniline.
Self-Validating Synthetic Methodology
The synthesis of this compound and its subsequent diamine derivative requires strict control over regioselectivity and chemoselectivity. The following protocols detail a highly optimized, two-step workflow[1].
Step-by-step synthesis and downstream reduction workflow.
Protocol A: Regioselective Nucleophilic Aromatic Substitution (SNAr)
Objective: Synthesize the title compound from 1-bromo-2,4-difluoro-5-nitrobenzene.
-
Initiation: Dissolve 1-bromo-2,4-difluoro-5-nitrobenzene (1.0 eq) in anhydrous Tetrahydrofuran (THF) at room temperature.
-
Causality: THF is chosen as an ethereal, polar aprotic solvent that fully solubilizes the highly activated starting material while maintaining the suspension of the inorganic base.
-
-
Activation: Add Potassium Carbonate (K₂CO₃, 2.5 eq) followed by Methylamine hydrochloride (1.2 eq).
-
Causality: K₂CO₃ serves a dual, critical purpose. First, it deprotonates the hydrochloride salt to generate the active nucleophile (free methylamine) in situ. Second, it acts as an acid scavenger to neutralize the HF byproduct, driving the SNAr equilibrium forward and preventing acidic stalling[1].
-
-
Propagation: Stir the reaction mixture at room temperature for 12 hours.
-
Causality: The strong electron-withdrawing nature of the nitro group highly activates the ortho-fluorine toward nucleophilic attack. This electronic activation allows the reaction to proceed regioselectively at ambient temperature, avoiding thermal degradation.
-
-
In-Process Control (IPC) & Validation: Monitor via TLC (10% EtOAc in Hexane). The reaction is self-validating when the UV-active starting material is fully consumed, and a distinct yellow/orange spot (the nitroaniline chromophore) appears.
-
Workup: Concentrate the mixture, quench with ice-cold water, and extract with EtOAc. Wash with brine, dry over anhydrous Na₂SO₄, and purify via flash column chromatography[1].
Protocol B: Chemoselective Nitro Reduction
Objective: Reduce the nitro group to yield 4-bromo-5-fluoro-N1-methylbenzene-1,2-diamine for downstream cyclization.
-
Initiation: Dissolve 4-bromo-5-fluoro-N-methyl-2-nitroaniline in a 1:1 mixture of THF and EtOH.
-
Causality: This co-solvent system ensures complete dissolution of the organic substrate (THF) while providing the protic medium (EtOH) required for the electron/proton transfer steps.
-
-
Reduction: Add Ammonium Chloride (NH₄Cl, 5.0 eq) and Iron powder (5.0 eq), then heat to 80°C for 8 hours.
-
Causality: This Béchamp-type reduction is deliberately selected over palladium-catalyzed hydrogenation. Using Pd/C with H₂ poses a severe risk of hydrodehalogenation (cleaving the critical bromo and fluoro groups). Fe/NH₄Cl provides mild, chemoselective reduction of the nitro group while preserving the halogen pharmacophores[1].
-
-
Workup & Validation: Filter the hot mixture through a Celite pad. Causality: Celite efficiently traps the colloidal iron oxide sludge, preventing severe emulsion formation during extraction. Extract the filtrate with EtOAc. Validation is confirmed via LC-MS by the disappearance of the yellow chromophore and the emergence of the [M+H]⁺ mass peak corresponding to the diamine[1].
Application in Oncology: Targeting the c-KIT Pathway
In drug development, 4-bromo-5-fluoro-N-methyl-2-nitroaniline is a foundational precursor for synthesizing inhibitors of the c-KIT receptor tyrosine kinase. Mutations or overactivation of c-KIT are primary drivers in systemic mastocytosis (SM) and gastrointestinal stromal tumors (GISTs)[1].
By converting this aniline into a diamine and subsequently cyclizing it into a heterocyclic core, medicinal chemists can build molecules that competitively bind to the ATP-binding pocket of the c-KIT kinase domain, thereby shutting down downstream proliferative signaling pathways (PI3K/AKT and RAS/MAPK).
c-KIT receptor signaling pathway targeted by derivatives.
Analytical Validation Parameters
To ensure the integrity of the synthesized 4-bromo-5-fluoro-N-methyl-2-nitroaniline, the following analytical checkpoints must be met[1]:
-
¹H-NMR (400 MHz, DMSO-d₆):
-
δ 8.35–8.31 (m, 2H, aromatic protons)
-
δ 7.01–6.98 (d, 1H, aromatic proton)
-
δ 2.92–2.91 (d, 3H, N-methyl protons) — Critical validation of successful methylamine substitution.
-
-
Mass Spectrometry (LC-MS): Expected [M+H]⁺ isotopic cluster at approximately m/z 248.9 and 250.9 (1:1 ratio), confirming the presence of the ⁷⁹Br and ⁸¹Br isotopes.
References
- 4-bromo-5-fluoro-N-methyl-2-nitro-aniline | 1078136-90-9 Source: Molaid URL
- WO2024029489A1 - Kit inhibitors, compounds, pharmaceutical compositions, and methods of use thereof Source: Google Patents URL
